Cas no 5728-08-5 (1,2,5-Thiadiazol-3(2H)-one, 4-methyl-)

• Product Name: 1,2,5-Thiadiazol-3(2H)-one, 4-methyl-
• CAS No: 5728-08-5
• MF: C₃H₄N₂OS
• MW: 116.141658782959
• CID: 1603390
• PubChem ID: 18738550
• Update Time: 2025-04-21

1,2,5-Thiadiazol-3(2H)-one, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazol-3(2H)-one, 4-methyl-
• 4-methyl-1,2,5-thiadiazol-3-ol
• SCHEMBL15582668
• SCHEMBL46368
• 4-methyl-[1,2,5]thiadiazol-3-ol
• 5728-08-5
• DA-39175

• Inchi： 1S/C3H4N2OS/c1-2-3(6)5-7-4-2/h1H3,(H,5,6)
• InChI Key： LAHGPTMNWMCUNX-UHFFFAOYSA-N
• SMILES： S1N=C(C)C(N1)=O

Computed Properties

• Exact Mass: 116.00452
• Monoisotopic Mass: 116.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 41.46